Cas no 61741-39-7 (4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]-)

• Product Name: 4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]-
• CAS No: 61741-39-7
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 467839
• PubChem ID: 135442589
• Update Time: 2025-04-19

4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-[[2-(diethylamino)ethyl]amino]-
• 2-[2-(diethylamino)ethylamino]-1H-quinazolin-4-one
• CTK2D3362
• 61741-39-7
• DTXSID50462376
• 2-((2-(Diethylamino)ethyl)amino)quinazolin-4(1H)-one
• 2-{[2-(diethylamino)ethyl]amino}-1,4-dihydroquinazolin-4-one

• Inchi： 1S/C14H20N4O/c1-3-18(4-2)10-9-15-14-16-12-8-6-5-7-11(12)13(19)17-14/h5-8H,3-4,9-10H2,1-2H3,(H2,15,16,17,19)
• InChI Key： YFVWPYQSSRVVGQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(N1)NCCN(CC)CC

Computed Properties

• Exact Mass: 260.1639
• Monoisotopic Mass: 260.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73